Unii-WY5ZU7ruk4

• CAS RN: 1356959-71-1
• Molecular Formula: C20H26Cl3N5O
• Molecular Weight: 458.81
• IUPAC Name: 2-[Mesityl(methyl)amino]-N-[4-(pyridin-2-yl)-1H-imidazol-2-yl] acetamide trihydrochloride
• InChI: InChI=1S/C20H23N5O.3ClH/c1-13-9-14(2)19(15(3)10-13)25(4)12-18(26)24-20-22-11-17(23-20)16-7-5-6-8-21-16;;;/h5-11H,12H2,1-4H3,(H2,22,23,24,26);3*1H
• InChI Key: XZNHUZDSSZMVLD-UHFFFAOYSA-N
• SMILES: O=C(NC1=NC(C2=NC=CC=C2)=CN1)CN(C3=C(C)C=C(C)C=C3C)C.[H]Cl.[H]Cl.[H]Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: WN1316; WN-1316; WN 1316

Description

WN1316 is a unique neuroprotectant against oxidative injury, being a highly promising remedy for the treatment of amyotrophic lateral sclerosis (ALS).

Scientific Research Applications

Transforming Educational Programs for Academic Researchers

• Overview: Academic researchers are essential in translating scientific research into practical innovations. The National Collegiate Inventors and Innovators Alliance (NCIIA) plays a pivotal role in this transformation by developing and funding experiential learning in STEM innovation and entrepreneurship (Giordan et al., 2011).

Advances in Liquid-Phase Syntheses of Nanoparticles

• Relevance: The creation of novel materials, such as in the electronics industry, showcases the synergy between scientific discovery and technological development. This progress is exemplified in the advancements from vacuum tubes to modern semiconductors (Cushing, Kolesnichenko, & O'Connor, 2004).

Collaborative Working Environment for Environmental Models

• Application: Large scientific applications often require collaboration across geographically dispersed teams. Tools like collaborative working environments facilitate this process, enhancing remote development and data sharing. This is exemplified in the Unified Air Pollution Model (UNI-DEM) project (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).

CPW Fed Antenna for WLAN/UNII Applications

• Technological Aspect: The development of high gain, microstrip antennas for WLAN and UNII standards showcases the practical application of scientific research in addressing spectral congestion in ISM bands (Singla, Khanna, & Parkash, 2019).

Standardizing Income Inequality Databases

• Data Management: The creation of standardized databases, like the Standardized World Income Inequality Database, exemplifies the role of scientific research in enhancing data comparability and utility for cross-national research (Solt, 2009).

Supporting Data-Intensive Analysis

• Software Applications: Research scientists use various software applications for data-intensive science, requiring interoperability, integration, and efficient data handling. Hybrid technologies are often necessary to support the requirements of data-intensive research (Yao, Rabhi, & Peat, 2014).

STEM-Based Education for Future Learning

• Educational Impact: STEM education, like the program at SMK Unggulan Terpadu PGII Bandung, leads students to solve problems and think logically, highlighting the role of education in scientific research and innovation (Majid et al., 2018).

Accelerating Scientific and Technical Achievements

• Industrialization: Universities play a critical role in the national basic research and the industrialization of scientific and technological achievements, contributing to economic construction (Xian-guo, 2004).